Cas no 101565-95-1 (meta-Methoxytopolin Riboside)

• Product Name: meta-Methoxytopolin Riboside
• CAS No: 101565-95-1
• MF: C₁₈H₂₁N₅O₅
• MW: 387.389843702316
• CID: 1129557
• PubChem ID: 10407876
• Update Time: 2025-04-20

meta-Methoxytopolin Riboside Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-[(3-methoxyphenyl)methyl]-
• META-METHOXYTOPOLIN RIBOSIDE
• N6-(3-methoxybenzyl)adenosine
• meta-METHOXYTOPOLIN RIBOSIDE (MemTR)
• N-[(3-Methoxyphenyl)methyl]-adenosine
• DA-65355
• BDBM50411991
• SCHEMBL638672
• CHEMBL225786
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[(3-methoxyphenyl)methylamino]purin-9-yl]oxolane-3,4-diol
• (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-((3-methoxybenzyl)amino)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-{[(3-methoxyphenyl)methyl]amino}-9H-purin-9-yl)oxolane-3,4-diol
• 6-(-3-methoxybenzylamino)-9-beta-d-ribofuranosylpurine
• 101565-95-1
• F86383
• 6-(3-METHOXYBENZYLAMINO)-9-BETA-DRIBOFURANOSYLPURINE
• meta-Methoxytopolin Riboside

• Inchi： 1S/C18H21N5O5/c1-27-11-4-2-3-10(5-11)6-19-16-13-17(21-8-20-16)23(9-22-13)18-15(26)14(25)12(7-24)28-18/h2-5,8-9,12,14-15,18,24-26H,6-7H2,1H3,(H,19,20,21)/t12-,14-,15-,18-/m1/s1
• InChI Key： YUPMHVHUPBAVAS-SCFUHWHPSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCC1C=CC=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 387.15443
• Monoisotopic Mass: 387.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 162-163 ºC
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 134.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides